Cas no 1779122-88-1 (Tert-Butyl 2-(1-aminoethyl)-1H-indole-1-carboxylate)

• Product Name: Tert-Butyl 2-(1-aminoethyl)-1H-indole-1-carboxylate
• CAS No: 1779122-88-1
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 5060646
• Update Time: 2025-10-11

Tert-Butyl 2-(1-aminoethyl)-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(1-aminoethyl)-1H-indole-1-carboxylate
• 2-(1-Amino-ethyl)-indole-1-carboxylic acid tert-butyl ester
• Tert-Butyl 2-(1-aminoethyl)-1H-indole-1-carboxylate

• Inchi： 1S/C15H20N2O2/c1-10(16)13-9-11-7-5-6-8-12(11)17(13)14(18)19-15(2,3)4/h5-10H,16H2,1-4H3
• InChI Key： GATBGTUXYHUJOS-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC=CC=2C=C1C(C)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 338
• XLogP3: 2.6
• Topological Polar Surface Area: 57.2

Additional information on Tert-Butyl 2-(1-aminoethyl)-1H-indole-1-carboxylate

Tert-Butyl 2-(1-aminoethyl)-1H-indole-1-carboxylate (CAS No. 1779122-88-1): A Comprehensive Overview

Tert-butyl 2-(1-aminoethyl)-1H-indole-1-carboxylate, identified by the CAS number 1779122-88-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of Tert-butyl 2-(1-aminoethyl)-1H-indole-1-carboxylate make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of Tert-butyl 2-(1-aminoethyl)-1H-indole-1-carboxylate consists of an indole core substituted with a tert-butyl group at the 3-position and a 1-aminoethyl chain at the 2-position. This configuration imparts distinct chemical and pharmacological properties, making it an intriguing subject for synthetic chemists and biologists alike. The presence of both basic and acidic functional groups within the molecule allows for versatile interactions with biological targets, which is a critical factor in the design of effective pharmaceutical agents.

In recent years, indole derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Among these derivatives, compounds with modifications at the 2- and 3-positions of the indole ring have shown particular promise in preclinical studies. The tert-butyl group enhances lipophilicity, while the aminoethyl chain introduces hydrophilicity, creating a balanced molecule that can interact effectively with biological membranes and receptors.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of indole-based compounds for their potential therapeutic effects. Studies have demonstrated that Tert-butyl 2-(1-aminoethyl)-1H-indole-1-carboxylate exhibits significant binding affinity to various protein targets, suggesting its utility in modulating pathways associated with diseases such as cancer and neurodegeneration. These findings are particularly exciting as they highlight the compound's potential as a scaffold for novel drug candidates.

The synthesis of Tert-butyl 2-(1-aminoethyl)-1H-indole-1-carboxylate presents unique challenges due to its complex structural framework. However, modern synthetic methodologies have enabled efficient production routes that maintain high purity and yield. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the indole core, while protecting group strategies have been employed to ensure regioselective functionalization. These synthetic advances have opened new avenues for exploring derivatives of this compound with tailored biological properties.

Preclinical studies have begun to unravel the pharmacological profile of Tert-butyl 2-(1-aminoethyl)-1H-indole-1-carboxylate. Initial in vitro assays have revealed potent inhibitory effects on enzymes involved in cancer cell proliferation, such as tyrosine kinases. Additionally, the compound has shown promising anti-inflammatory properties by modulating cytokine production in immune cells. These preliminary results are encouraging and warrant further investigation into its mechanisms of action.

The potential therapeutic applications of Tert-butyl 2-(1-aminoethyl)-1H-indole-1-carboxylate are vast. In oncology, its ability to interfere with critical signaling pathways could make it a valuable asset in developing treatments for resistant forms of cancer. In inflammatory diseases, its anti-inflammatory effects may offer relief for patients suffering from chronic conditions like rheumatoid arthritis or inflammatory bowel disease. Furthermore, its neuroprotective potential has been suggested by early studies, which could be relevant in addressing neurodegenerative disorders such as Alzheimer's disease.

The development of novel drug candidates requires not only potent activity but also favorable pharmacokinetic properties. The balanced lipophilicity and hydrophilicity of Tert-butyl 2-(1-aminoethyl)-1H-indole-1-carboxylate suggest good oral bioavailability and tissue distribution, which are essential factors for clinical efficacy. Additional studies are needed to assess its metabolic stability, solubility, and excretion profiles to ensure its suitability for human use.

In conclusion, Tert-butyl 2-(1-aminoethyl)-1H-indole-1-carboxylate (CAS No. 1779122-88-1) represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with promising preclinical data, positions it as a compelling candidate for further development into a therapeutic agent. As research continues to uncover new applications and refine synthetic methodologies, this compound holds great promise for addressing some of the most challenging diseases faced by humanity today.